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Compound of Interest

Compound Name: 6-iodo-1H-indole-2,3-dione

Cat. No.: B1316932

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 6-
iodoisatin, a valuable heterocyclic compound for research and development in medicinal
chemistry and drug discovery. The guide details current suppliers, provides a comprehensive
experimental protocol for its synthesis, and outlines a general experimental workflow for
assessing its biological activity.

Commercial Suppliers of 6-lodoisatin

6-lodoisatin (CAS No. 20780-77-2) is available from several chemical suppliers. The following
table summarizes key information from various vendors to facilitate procurement for research
purposes.
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) ) Available
Supplier Catalog Number Purity .
Quantities
100 mg, 250 mg, 500
BIOZOL CBS-FI166944 Not Specified mg, 1000 mg, 2000
mg[1]
Leap Chem Co., Ltd. LC216648 Not Specified Inquire with supplier
Dayang Chem N ) ) ]
DC3721488 Not Specified Inquire with supplier
(Hangzhou) Co.,Ltd.
Gihi Chemicals Co., N ) ) )
o GCL9183672 Not Specified Inquire with supplier
Limited
Angene International - _ _ _
AGN-PC-00193D Not Specified Inquire with supplier

Limited

Experimental Protocol: Synthesis of 6-lodoisatin

A reliable method for the synthesis of 6-iodoisatin involves the direct amidation of 2'-

aminoacetophenones using an iodine-tert-butyl hydroperoxide (I2-TBHP) system. This

approach offers a metal-free and atom-economic one-pot synthesis.[2][3][4]

Materials:

e 2'-aminoacetophenone

e lodine (I2)

o tert-Butyl hydroperoxide (TBHP), 70% in water

e Dimethyl sulfoxide (DMSO)
o Ethyl acetate
e Hexane

e Saturated sodium thiosulfate solution
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e Brine

e Anhydrous sodium sulfate

Procedure:

e To a solution of 2'-aminoacetophenone (1.0 mmol) in DMSO (3.0 mL), add iodine (I2) (1.2
mmol).

e Stir the mixture at room temperature for 10 minutes.
e Add tert-butyl hydroperoxide (TBHP) (3.0 mmol) dropwise to the reaction mixture.

» Heat the reaction mixture to 80 °C and stir for the appropriate time as monitored by Thin
Layer Chromatography (TLC).

o After completion of the reaction, cool the mixture to room temperature.
e Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.
o Extract the product with ethyl acetate (3 x 15 mL).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate gradient to afford the pure 6-iodoisatin.

Experimental Workflow: From Procurement to
Biological Evaluation

The following diagram illustrates a typical experimental workflow for a researcher utilizing 6-
iodoisatin, from sourcing the compound to performing a preliminary biological assessment.
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A typical experimental workflow for utilizing 6-iodoisatin.

Potential Biological Activity and Signaling Pathways

Isatin and its derivatives have garnered significant interest in medicinal chemistry due to their
wide range of biological activities, including anticancer properties.[5][6] Studies on various
isatin analogs have shown that they can induce apoptosis and inhibit cell proliferation in
different cancer cell lines.[7][8][9]

One of the key signaling pathways that is often implicated in cancer progression and is a target
for many anticancer drugs is the Signal Transducer and Activator of Transcription 3 (STAT3)
signaling pathway.[10][11] The constitutive activation of STAT3 is common in many human
tumors and plays a crucial role in cell proliferation, survival, and angiogenesis.[12] While the
direct and specific inhibition of the STAT3 pathway by 6-iodoisatin is yet to be definitively
established, the isatin scaffold is a promising starting point for the development of novel STAT3
inhibitors.[13]

The diagram below illustrates a simplified representation of the STAT3 signaling pathway,

which is a potential target for isatin derivatives.
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A simplified diagram of the STAT3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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